Cas no 1226430-76-7 (N-[(4-chlorophenyl)methyl]-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide)

• Product Name: N-[(4-chlorophenyl)methyl]-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide
• CAS No: 1226430-76-7
• MF: C₁₉H₁₇ClN₂O₃S₂
• MW: 420.932881116867
• CID: 5396338
• Update Time: 2025-06-27

N-[(4-chlorophenyl)methyl]-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-Chlorophenyl)methyl]-3-[methyl(phenylsulfonyl)amino]-2-thiophenecarboxamide
• N-[(4-chlorophenyl)methyl]-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide

• Inchi： 1S/C19H17ClN2O3S2/c1-22(27(24,25)16-5-3-2-4-6-16)17-11-12-26-18(17)19(23)21-13-14-7-9-15(20)10-8-14/h2-12H,13H2,1H3,(H,21,23)
• InChI Key： WZMIKHUSXRIJCU-UHFFFAOYSA-N
• SMILES： C1(C(NCC2=CC=C(Cl)C=C2)=O)SC=CC=1N(C)S(C1=CC=CC=C1)(=O)=O

Experimental Properties

• Density: 1.405±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.29±0.46(Predicted)

Additional information on N-[(4-chlorophenyl)methyl]-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide

Professional Introduction to N-[(4-chlorophenyl)methyl]-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide (CAS No: 1226430-76-7)

N-[(4-chlorophenyl)methyl]-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1226430-76-7, represents a unique molecular structure that combines elements of thiophene, chlorophenyl, and sulfonamide moieties, making it a promising candidate for further exploration in drug discovery and development.

The molecular framework of this compound is characterized by a thiophene core, which is a heterocyclic aromatic ring system containing sulfur. Thiophenes are well-known for their presence in numerous biologically active molecules, including antifungal, antibacterial, and anticancer agents. The incorporation of a 4-chlorophenylmethyl group into the structure introduces additional functional diversity, potentially enhancing the compound's binding affinity to biological targets.

Furthermore, the presence of an N-methylbenzenesulfonamido moiety adds another layer of complexity to the molecule. Sulfonamides are widely recognized for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticonvulsant activities. The combination of these functional groups in N-[(4-chlorophenyl)methyl]-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide suggests that it may exhibit multiple biological activities simultaneously.

In recent years, there has been a growing interest in the development of multifunctional drugs that can target multiple pathways or receptors. The unique structural features of N-[(4-chlorophenyl)methyl]-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide make it an attractive candidate for such an approach. Current research in this area is focusing on understanding how the different parts of the molecule interact with biological systems and how these interactions can be optimized for therapeutic purposes.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Thiophene derivatives have shown promise in preclinical studies as modulators of neurotransmitter systems. The specific arrangement of atoms in N-[(4-chlorophenyl)methyl]-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide may allow it to interact with receptors or enzymes involved in processes such as synaptic transmission and neuroinflammation. This could make it a valuable tool for developing new treatments for conditions like Alzheimer's disease, Parkinson's disease, and depression.

Another area of interest is the potential use of this compound in oncology research. The sulfonamide group is known to have anticancer properties, and the thiophene core can be modified to enhance its bioavailability and target specificity. Recent studies have demonstrated that certain thiophene derivatives can inhibit the growth of cancer cells by interfering with key signaling pathways involved in cell proliferation and survival. N-[(4-chlorophenyl)methyl]-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide may represent a new class of anticancer agents with unique mechanisms of action.

The synthesis and characterization of this compound have been subjects of extensive research efforts. Advanced synthetic techniques have been employed to construct the complex molecular framework while maintaining high purity and yield. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been crucial in elucidating the structure-property relationships of N-[(4-chlorophenyl)methyl]-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide.

In addition to its pharmacological potential, this compound has also been studied for its chemical stability and bioavailability. Understanding how environmental factors such as pH, temperature, and solvent interactions affect its properties is essential for optimizing its use in drug formulations. Computational methods have been used to predict these effects, providing valuable insights into how best to design experiments for further testing.

The development of novel pharmaceuticals is a highly collaborative effort involving chemists, biologists, pharmacologists, and clinicians. N-[(4-chlorophenyl)methyl]-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide serves as an excellent example of how interdisciplinary research can lead to innovative solutions in medicine. By combining expertise from different fields, researchers can overcome challenges associated with drug development and bring new treatments to patients more quickly.

As our understanding of biological systems continues to grow, so does our ability to design molecules that interact with them in specific ways. The case of N-[(4-chlorophenyl)methyl]-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide highlights the importance of structural diversity in drug discovery. By exploring new chemical spaces and combining known functional groups in novel ways, we can uncover compounds with unprecedented therapeutic potential.

In conclusion, N-[(4-chlorophenyl)methyl]-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide (CAS No: 1226430-76-7) is a fascinating compound with significant implications for pharmaceutical chemistry and medicinal biology. Its unique molecular structure suggests multiple biological activities that could make it valuable in treating neurological disorders and cancer. Ongoing research continues to unravel its potential applications, paving the way for new therapeutic strategies that could benefit patients worldwide.